2-(7-Methyl-4-oxothieno[3,2-d]pyrimidin-3-yl)acetamide

• IUPAC Name: 2-(7-methyl-4-oxothieno[3,2-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C9H9N3O2S/c1-5-3-15-8-7(5)11-4-12(9(8)14)2-6(10)13/h3-4H,2H2,1H3,(H2,10,13)
• InChI Key: UGKHHTZXECTYPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=C1N=CN(C2=O)CC(=O)N
• Molecular Formula: C9H9N3O2S
• Molecular Weight: 223.25 g/mol

Description

2-(7-Methyl-4-oxothieno[3,2-d]pyrimidin-3-yl)acetamide is a heterocyclic compound that belongs to the thienopyrimidine family. These compounds are known for their diverse biological activities and potential therapeutic applications. The structure of this compound includes a thieno[3,2-d]pyrimidine core, which is a fused ring system containing both sulfur and nitrogen atoms.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(7-Methyl-4-oxothieno[3,2-d]pyrimidin-3-yl)acetamide typically involves the cyclization of 3-amino-4-cyano-2-thiophenecarboxamides. One common method includes heating thiophene-2-carboxamides in formic acid to afford thieno[3,2-d]pyrimidin-4-ones . Another approach involves the reaction of 3-amino-thiophene-2-carboxamides with 2,2,6-trimethyl-4H-1,3-dioxin-4-one in xylene, followed by cyclization with pyrrolidine in toluene using calcium chloride as a desiccant .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general principles of large-scale organic synthesis, such as optimizing reaction conditions, using cost-effective reagents, and ensuring high yields, would apply.

Chemical Reactions Analysis

Types of Reactions

2-(7-Methyl-4-oxothieno[3,2-d]pyrimidin-3-yl)acetamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: Nucleophilic substitution reactions can occur at the acetamide group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce alcohols.

Scientific Research Applications

2-(7-Methyl-4-oxothieno[3,2-d]pyrimidin-3-yl)acetamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound has shown potential as an inhibitor of certain enzymes and receptors.

Medicine: It is being investigated for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(7-Methyl-4-oxothieno[3,2-d]pyrimidin-3-yl)acetamide involves its interaction with molecular targets such as enzymes and receptors. The thienopyrimidine core can bind to active sites of enzymes, inhibiting their activity. This inhibition can disrupt various biochemical pathways, leading to the compound’s therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• 6-Methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetic acid
• Methyl 2-(7-(3-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)acetate

Uniqueness

2-(7-Methyl-4-oxothieno[3,2-d]pyrimidin-3-yl)acetamide is unique due to its specific substitution pattern and the presence of the acetamide group. This structural uniqueness can result in different biological activities and properties compared to other thienopyrimidine derivatives.